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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of strontium isotope analysis in geological dating. The methodologies described are

fundamental for researchers in geology, archaeology, and environmental science, and can be

adapted for provenance studies relevant to drug development and supply chain integrity.

Introduction to Strontium Isotope Geochronology
Strontium has four naturally occurring stable isotopes: ⁸⁴Sr, ⁸⁶Sr, ⁸⁷Sr, and ⁸⁸Sr. The isotope

⁸⁷Sr is of particular interest as it is formed by the radioactive decay of rubidium-87 (⁸⁷Rb) with a

half-life of approximately 48.8 billion years. This long half-life makes the Rb-Sr decay system

an excellent tool for dating very old geological materials. The fundamental principle of Rb-Sr

dating is that over time, the amount of ⁸⁷Sr in a mineral or rock will increase as a result of ⁸⁷Rb

decay. By measuring the concentrations of Rb and Sr isotopes, the age of the sample can be

determined.

Another powerful application is Strontium Isotope Stratigraphy (SIS), which is used to date

marine sedimentary rocks. This method relies on the fact that the ⁸⁷Sr/⁸⁶Sr ratio of seawater

has fluctuated globally over geological time in a well-documented manner. Marine organisms

incorporate strontium from seawater into their shells and skeletons. By measuring the ⁸⁷Sr/

⁸⁶Sr ratio in these fossilized remains, a numerical age can be assigned by comparing the ratio

to a standard global seawater ⁸⁷Sr/⁸⁶Sr curve.
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Key Applications
Geochronology: Determining the formation age of igneous, metamorphic, and sedimentary

rocks.

Stratigraphic Correlation: Correlating and dating marine sedimentary sequences worldwide.

Provenance Studies: Tracing the origin of sediments, dust, and water.

Archaeology: Investigating migration patterns of ancient populations by analyzing skeletal

remains.

Food and Drug Authenticity: Verifying the geographic origin of products by comparing their

strontium isotope signature to the geology of the claimed origin.

Principles of Rubidium-Strontium Dating
The age of a rock or mineral can be calculated using the following isochron equation:

(⁸⁷Sr/⁸⁶Sr)ₚ = (⁸⁷Sr/⁸⁶Sr)ᵢ + (⁸⁷Rb/⁸⁶Sr)ₚ * (e^(λt) - 1)

Where:

(⁸⁷Sr/⁸⁶Sr)ₚ is the ratio of these isotopes in the sample at the present day.

(⁸⁷Sr/⁸⁶Sr)ᵢ is the initial ratio of these isotopes when the rock formed.

(⁸⁷Rb/⁸⁶Sr)ₚ is the ratio of these isotopes in the sample at the present day.

λ is the decay constant of ⁸⁷Rb (1.42 x 10⁻¹¹ yr⁻¹).

t is the time elapsed since the rock formed (the age).

By analyzing multiple minerals from the same rock, an isochron plot of (⁸⁷Sr/⁸⁶Sr)ₚ versus

(⁸⁷Rb/⁸⁶Sr)ₚ can be generated. The data points should form a straight line (the isochron), where

the slope is equal to (e^(λt) - 1), from which the age 't' can be calculated. The y-intercept of the

isochron gives the initial (⁸⁷Sr/⁸⁶Sr)ᵢ ratio.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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